Cas no 5096-88-8 (N2,N2-dimethylpyrimidine-2,4,5-triamine; sulfuric acid)

N2,N2-dimethylpyrimidine-2,4,5-triamine; sulfuric acid structure
5096-88-8 structure
Product Name:N2,N2-dimethylpyrimidine-2,4,5-triamine; sulfuric acid
CAS No:5096-88-8
MF:C6H13N5O4S
MW:251.263519048691
CID:382889
PubChem ID:255376
Update Time:2025-04-19

N2,N2-dimethylpyrimidine-2,4,5-triamine; sulfuric acid Chemical and Physical Properties

Names and Identifiers

    • 2-N,2-N-dimethylpyrimidine-2,4,5-triamine,sulfuric acid
    • N2,N2-dimethylpyrimidine-2,4,5-triamine, sulfuric acid
    • AC1L5S9N
    • AC1Q6XDN
    • AG-K-71237
    • AR-1K5079
    • CTK1H4314
    • N2,N2-dimethylpyrimidine-2,4,5-triamine
    • n2,n2-dimethylpyrimidine-2,4,5-triamine sulfate(1:1)
    • NSC80822
    • NSC-80822
    • sulfuric acid
    • DTXSID50292211
    • Sulfuric acid--N~2~,N~2~-dimethylpyrimidine-2,4,5-triamine (1/1)
    • 5096-88-8
    • N2,N2-dimethylpyrimidine-2,4,5-triamine; sulfuric acid
    • Inchi: 1S/C6H11N5.H2O4S/c1-11(2)6-9-3-4(7)5(8)10-6;1-5(2,3)4/h3H,7H2,1-2H3,(H2,8,9,10);(H2,1,2,3,4)
    • InChI Key: HYCLBVLNAPAZJS-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.N(C)(C)C1N=CC(=C(N)N=1)N

Computed Properties

  • Exact Mass: 251.06899
  • Monoisotopic Mass: 251.06882509g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 164Ų

Experimental Properties

  • PSA: 155.66
  • LogP: 1.29740

N2,N2-dimethylpyrimidine-2,4,5-triamine; sulfuric acid Related Literature

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd